Cas no 1428776-15-1 (4-nitro-1-(tetrahydro-3-furanyl)-1H-Pyrazole)

• Product Name: 4-nitro-1-(tetrahydro-3-furanyl)-1H-Pyrazole
• CAS No: 1428776-15-1
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 2114522
• Update Time: 2023-11-19

4-nitro-1-(tetrahydro-3-furanyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-nitro-1-(tetrahydro-3-furanyl)-1H-Pyrazole
• (S)-4-Nitro-1-(tetrahydrofuran-3-yl)-1h-pyrazole
• MVJNLXWEKHTMPZ-UHFFFAOYSA-N
• 4-nitro-1-(tetrahydrofuran-3-yl)-1H-pyrazole
• CID 86679660
• 1H-Pyrazole, 4-nitro-1-(tetrahydro-3-furanyl)-

• Inchi： 1S/C7H9N3O3/c11-10(12)7-3-8-9(4-7)6-1-2-13-5-6/h3-4,6H,1-2,5H2
• InChI Key： MVJNLXWEKHTMPZ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Topological Polar Surface Area: 72.9

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 355.6±32.0 °C(Predicted)
• pka: -1.56±0.19(Predicted)